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Compound of Interest

Compound Name: Lidocaine d10

CAS No.: 851528-09-1

Cat. No.: B602494

Get Quote

Executive Summary
In the regulated environment of bioanalysis (GLP/GCP), the quantification of Lidocaine—a

voltage-gated sodium channel blocker—requires precision that exceeds standard calibration

methods. Lidocaine-d10 (N,N-diethyl-d10) serves as the gold-standard stable isotope-labeled

(SIL) internal standard.[1] Its mass shift of +10 Da provides optimal separation from the

analyte’s isotopic envelope while maintaining identical chromatographic retention, thereby

effectively compensating for matrix effects and ionization suppression in LC-MS/MS workflows.

Chemical Identity & Physicochemical Properties
Researchers must distinguish between the Free Base (used in organic phase extractions) and

the Hydrochloride Salt (water-soluble, common in commercial standards).[1] Using the wrong

molecular weight in stock solution preparation is a frequent source of quantitation error.

Table 1: Critical Chemical Data
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Parameter Lidocaine-d10 (Free Base) Lidocaine-d10 HCl (Salt)

CAS Number 851528-09-1 1189959-13-4

Chemical Formula

Molecular Weight 244.41 g/mol 280.87 g/mol

Exact Mass (Monoisotopic) 244.2360 244.2360 (cation only)

Appearance White crystalline solid White crystalline powder

Solubility
DMSO, Methanol, Ethyl

Acetate
Water, Methanol

pKa 7.9 (Amine) N/A

Structural Analysis & Isotopic Positioning
The deuterium labeling in Lidocaine-d10 is located exclusively on the two diethyl groups

attached to the tertiary amine.

IUPAC Name: 2-(Diethylamino-d10)-N-(2,6-dimethylphenyl)acetamide.[1]

Structural Integrity: The ethyl positions are chemically stable and non-exchangeable in

aqueous media, unlike protons adjacent to carbonyls or on aromatic rings which can

undergo H/D exchange, compromising the internal standard's integrity.

Mass Spectrometry Mechanics: The "Why" Behind
d10
The +10 Da Advantage
While d3 or d6 analogs exist, Lidocaine-d10 is preferred for high-sensitivity assays. Natural

Lidocaine contains Carbon-13 isotopes.[1] The M+3 isotope of natural Lidocaine (approx. 0.1%

abundance) can contribute signal to a d3 internal standard channel ("cross-talk"), artificially

inflating the IS response.[1] A +10 Da shift moves the IS mass completely clear of the analyte's

isotopic envelope.
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Fragmentation Logic (SRM Transitions)
In Triple Quadrupole (QqQ) systems, the fragmentation pattern confirms the label position.[1]

Analyte (d0): Precursor 235

Product 86 (Diethylaminoethyl cation,

)[1]

Standard (d10): Precursor 245

Product 96 (Perdeuterated diethylaminoethyl cation,

)[1]

The retention of the +10 mass shift in the product ion confirms that the deuterated ethyl groups

are part of the detected fragment, ensuring high specificity.

Precursor Ions (Q1)
Collision Cell (q2) Product Ions (Q3)Lidocaine (d0)

[M+H]+ = 235.3

Collision Induced
Dissociation (CID)

Select m/z 235

Lidocaine-d10
[M+H]+ = 245.4

Select m/z 245

Fragment m/z 86
[Et2N=CH2]+

Neutral Loss: 149 Da
(2,6-dimethylaniline moiety)

Fragment m/z 96
[(C2D5)2N=CH2]+

Neutral Loss: 149 Da
(Unlabeled moiety)

Click to download full resolution via product page

Figure 1: MS/MS Fragmentation Pathway demonstrating the conservation of the deuterium

label in the quantitation ion.

Validated Bioanalytical Protocol
This protocol utilizes Protein Precipitation (PPT), which is cost-effective and high-throughput for

plasma samples.[1] Lidocaine-d10 corrects for the variable recovery inherent in PPT.
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Reagents
Stock Solution: 1.0 mg/mL Lidocaine-d10 in Methanol.[1][2]

Working IS Solution: 100 ng/mL Lidocaine-d10 in Acetonitrile (precipitating agent).[1]

Step-by-Step Workflow
Aliquot: Transfer 50 µL of plasma (patient/animal) into a 1.5 mL centrifuge tube or 96-well

plate.

Precipitation: Add 200 µL of Working IS Solution (Acetonitrile containing Lidocaine-d10).

Scientific Rationale: Adding the IS with the precipitating agent ensures the IS is present

during the phase change, compensating for any entrapment of analyte in the protein

pellet.

Vortex: Mix vigorously for 30 seconds (1500 rpm).

Centrifuge: Spin at 13,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Transfer 100 µL of supernatant to a clean vial.

Dilution (Optional): Dilute 1:1 with Water (0.1% Formic Acid) to improve peak shape on early-

eluting gradients.

Injection: Inject 5 µL onto the LC-MS/MS.

LC-MS/MS Parameters (Thermo/Sciex Compatible)
Column: C18 Reverse Phase (e.g., Kinetex 2.6µm C18, 50 x 2.1 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1][3]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][3]

Flow Rate: 0.4 mL/min.[1]

Gradient: 5% B to 95% B over 3 minutes.
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Synthesis & Quality Control
Understanding the synthesis helps in troubleshooting impurities. Lidocaine-d10 is synthesized

via N-alkylation using deuterated reagents.[1]

2,6-Dimethylaniline

Intermediate:
alpha-Chloro-2,6-dimethylacetanilide

Acylation
(-HCl)

Chloroacetyl Chloride

Lidocaine-d10
(Final Product)

Nucleophilic Substitution
(+ Diethylamine-d10)

Diethylamine-d10
(HN(C2D5)2)

Click to download full resolution via product page

Figure 2: Synthetic route highlighting the introduction of the isotopic label in the final

substitution step.

Self-Validating QC Checks
Isotopic Purity Check: Inject a high concentration of Lidocaine-d10 (1 µg/mL) and monitor the

transition 245

86.[1]

Pass Criteria: Signal at 86 (unlabeled fragment) should be < 0.5% of the signal at 96.[1] If

high, the standard is isotopically impure (d9/d8 contaminants).[1]

Retention Time Lock: Lidocaine-d10 and Lidocaine-d0 should co-elute. A shift > 0.05 min

suggests chromatographic issues or a "deuterium isotope effect" (rare with C18, but

possible).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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